Cas no 2877690-72-5 (7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline)

• Product Name: 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline
• CAS No: 2877690-72-5
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5330451
• PubChem ID: 165435845
• Update Time: 2025-07-02

7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline
• 2877690-72-5
• AKOS040862913
• F6748-5361
• 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline

• Inchi： 1S/C20H21N3O2/c1-14-8-20(22-19-9-16(24-2)5-6-18(14)19)23-11-15(12-23)13-25-17-4-3-7-21-10-17/h3-10,15H,11-13H2,1-2H3
• InChI Key： NGQIMAINQLRUJV-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)CC1CN(C2C=C(C)C3C=CC(=CC=3N=2)OC)C1

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.5Ų

Additional information on 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline

Comprehensive Overview of 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline (CAS No. 2877690-72-5)

The compound 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline (CAS No. 2877690-72-5) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a quinoline core substituted with a methoxy group at the 7-position and a methyl group at the 4-position, combined with an azetidine ring linked to a pyridin-3-yloxy moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase inhibitors, G protein-coupled receptors (GPCRs), and other biological pathways relevant to cancer, inflammation, and neurodegenerative diseases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments with fewer side effects. 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline aligns with this trend due to its drug-like properties, including favorable lipophilicity, molecular weight, and hydrogen bonding capacity. These characteristics are critical for oral bioavailability and blood-brain barrier penetration, making it a subject of interest for central nervous system (CNS) drug development. Additionally, its azetidine ring enhances conformational rigidity, which can improve target selectivity and reduce off-target effects.

The synthesis of 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline involves multi-step organic reactions, including cross-coupling, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. Its CAS No. 2877690-72-5 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance. The compound's structure-activity relationship (SAR) is under investigation to refine its pharmacological profile and expand its therapeutic potential.

From an industrial perspective, 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline is part of a growing market for high-value intermediates in pharmaceutical manufacturing. Companies specializing in custom synthesis and contract research are actively developing scalable routes to produce this compound efficiently. Its inclusion in high-throughput screening (HTS) libraries highlights its relevance in drug repurposing and precision medicine initiatives. Furthermore, its intellectual property (IP) status is closely monitored, as patents covering its synthesis and applications could influence market exclusivity and competitive advantage.

Environmental and safety considerations are also paramount when working with 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline. While it is not classified as a hazardous substance, proper handling protocols, including personal protective equipment (PPE) and ventilation, are recommended to minimize exposure. Regulatory agencies such as the FDA and EMA require thorough toxicological studies before clinical use, ensuring compliance with Good Laboratory Practices (GLP) and International Council for Harmonisation (ICH) guidelines.

In conclusion, 7-Methoxy-4-methyl-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}quinoline (CAS No. 2877690-72-5) represents a cutting-edge compound with broad implications for drug discovery and biomedical research. Its intricate design and versatile applications position it as a key player in addressing unmet medical needs. As scientific advancements continue, this molecule is poised to contribute significantly to the next generation of therapeutic agents, aligning with global trends in personalized medicine and sustainable healthcare.